2,5-Dimethylpyridine-4-carboxylic acid
Overview
Description
2,5-Dimethylpyridine-4-carboxylic acid (DMAP) is an important compound in organic chemistry. It is widely used as a catalyst in various chemical reactions due to its unique properties. DMAP is a colorless crystalline solid that has a molecular formula of C8H9NO2.
Mechanism of Action
2,5-Dimethylpyridine-4-carboxylic acid acts as a nucleophilic catalyst in various chemical reactions. It activates the carbonyl group by forming a complex with it, which enhances the electrophilicity of the carbonyl group. This makes it easier for the nucleophile to attack the carbonyl group.
Biochemical and Physiological Effects:
There is limited research on the biochemical and physiological effects of 2,5-Dimethylpyridine-4-carboxylic acid. However, studies have shown that it has low toxicity and is not mutagenic or carcinogenic.
Advantages and Limitations for Lab Experiments
The advantages of using 2,5-Dimethylpyridine-4-carboxylic acid as a catalyst include its high catalytic activity, low toxicity, and ease of handling. However, it has some limitations, including its high cost and its limited solubility in some solvents.
Future Directions
There are several future directions for research on 2,5-Dimethylpyridine-4-carboxylic acid. One area of research could be the development of new synthesis methods that are more efficient and cost-effective. Another area of research could be the exploration of new applications for 2,5-Dimethylpyridine-4-carboxylic acid in the synthesis of pharmaceuticals, agrochemicals, and natural products. Additionally, research could be conducted on the environmental impact of 2,5-Dimethylpyridine-4-carboxylic acid and the development of more sustainable synthesis methods.
Scientific Research Applications
2,5-Dimethylpyridine-4-carboxylic acid is widely used as a catalyst in various chemical reactions. It is particularly useful in esterification, amidation, and acylation reactions. 2,5-Dimethylpyridine-4-carboxylic acid has also been used in the synthesis of pharmaceuticals, agrochemicals, and natural products. It is also used in the synthesis of polymers, dyes, and pigments.
properties
IUPAC Name |
2,5-dimethylpyridine-4-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9NO2/c1-5-4-9-6(2)3-7(5)8(10)11/h3-4H,1-2H3,(H,10,11) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CADZSRNNJKOKIR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=N1)C)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90680678 |
Source
|
| Record name | 2,5-Dimethylpyridine-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90680678 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
151.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,5-Dimethylpyridine-4-carboxylic acid | |
CAS RN |
951030-57-2 |
Source
|
| Record name | 2,5-Dimethyl-4-pyridinecarboxylic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=951030-57-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2,5-Dimethylpyridine-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90680678 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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